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Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273

Essential Safety and Handling Guide for
Dicyanoaurate lon

This guide provides critical safety protocols and logistical information for the handling and
disposal of dicyanoaurate ion (JAu(CN)2]-), a highly toxic compound commonly encountered
as potassium dicyanoaurate. Adherence to these procedures is imperative for ensuring the
safety of all laboratory personnel.

Hazard Summary

The dicyanoaurate ion is fatal if swallowed, inhaled, or in contact with skin.[1] Contact with
acids liberates extremely toxic hydrogen cyanide gas.[1][2] It is also very toxic to aquatic life
with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The type of protective
equipment must be chosen based on the concentration and amount of the hazardous
substance at the specific workplace.[1]
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PPE Category

Item

Specifications and Use

Respiratory Protection

Full-face, self-contained
breathing apparatus (SCBA) or
respirator with appropriate

cartridges.

Mandatory when handling the
powder, especially if dust may
be generated.[1][3][4] Use only
in a well-ventilated area or
outdoors.[3][5]

Eye and Face Protection

Face shield and safety

glasses.

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[1]

Skin and Body Protection

Complete chemical-resistant

suit and impervious gloves.

Immediately change
contaminated clothing.[5]
Wash hands thoroughly after
handling.[1][3][5]

Operational Plan: Safe Handling and Storage

Handling:

» Ventilation: Always handle dicyanoaurate in a well-ventilated area, preferably within a

certified chemical fume hood

[1]15]

e Avoid Dust: Handle the compound in a way that avoids the formation of dust and aerosols.[1]

[3][6]

» Prohibited Actions: Do not eat, drink, or smoke in areas where dicyanoaurate is handled or

stored.[3][5]

e Hygiene: Wash hands before breaks and immediately after handling the product.[1] Apply

preventive skin protection.[5]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][4]
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e Incompatibilities: Never allow the product to come into contact with water during storage.[1]
[4] Store away from acids and other incompatible materials.[1][3][5]

e Security: Store in a locked-up area accessible only to qualified or authorized personnel.[3][4]

[5]
Disposal Plan
Dispose of dicyanoaurate waste in accordance with all local, state, and federal regulations.[3]
o Containment: Place waste in properly labeled, sealed containers for disposal.[1][3][6]

o Environmental Protection: Do not allow the product to enter drains, sewers, or water bodies.
[1][3][5][6] Discharge into the environment must be avoided.[1]

o Method: Arrange for disposal by an approved waste disposal plant.[1] Do not flush with
water.[1]

Emergency Procedures
Immediate action is critical in the event of exposure or a spill.
First Aid Measures:

o General Advice: Move the victim out of the dangerous area and show the Safety Data Sheet
to the attending physician.[1] Remove all contaminated clothing immediately.[3][6]

 Inhalation: Remove the individual to fresh air.[3] If breathing is difficult or has stopped,
provide artificial respiration or oxygen and seek immediate medical attention.[4][5][6]

o Skin Contact: Immediately wash the affected area gently with plenty of soap and water.[1][3]
Remove contaminated clothing.[3] Seek immediate medical attention.[3]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
including under the eyelids.[3][4] Seek immediate medical attention.[3]

 Ingestion: Rinse the mouth with water.[3][5] Do not induce vomiting.[3] Call a poison center
or physician immediately.[1][3]
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Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

o Wear appropriate PPE as specified in the section above, including respiratory protection.[1]

[3]
» Avoid breathing dust or fumes.[3]
o Prevent further leakage or spillage if it is safe to do so.[1]
e Sweep or scoop up the material without creating dust.[1][3]

e Collect the spilled material in a properly labeled, closed container for disposal.[1][3]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.utsi.edu/wp-content/uploads/2021/11/Potassium-dicyanoaurateI.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Potassium-dicyanoaurateI.pdf
https://www.espimetals.com/index.php/msds/624-Potassium%20Dicyanoaurate%20
https://www.espimetals.com/index.php/msds/624-Potassium%20Dicyanoaurate%20
https://www.utsi.edu/wp-content/uploads/2021/11/Potassium-dicyanoaurateI.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Potassium-dicyanoaurateI.pdf
https://www.espimetals.com/index.php/msds/624-Potassium%20Dicyanoaurate%20
https://www.utsi.edu/wp-content/uploads/2021/11/Potassium-dicyanoaurateI.pdf
https://www.espimetals.com/index.php/msds/624-Potassium%20Dicyanoaurate%20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Spill Detected

Evacuate Area

A

Don Full PPE
(SCBA, Gloves, Suit)

A

Ensure Ventilation

Containrne? & Cleanup

Contain Spill

Sweep/Scoop Up
(Avoid Dust)

Place in Labeled,
Sealed Container

Decontaminate Area

Dispose as
Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Emergency spill response workflow for dicyanoaurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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